Cas no 200113-14-0 (1-Pyridin-2-ylMethyl-piperidin-3-ol)

• Product Name: 1-Pyridin-2-ylMethyl-piperidin-3-ol
• CAS No: 200113-14-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 1003869
• Update Time: 2025-06-12

1-Pyridin-2-ylMethyl-piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-2-ylMethyl-piperidin-3-ol
• 1-(2-Pyridinylmethyl)-3-piperidinol
• 1-(pyridin-2-ylmethyl)piperidin-3-ol

• Inchi： 1S/C11H16N2O/c14-11-5-3-7-13(9-11)8-10-4-1-2-6-12-10/h1-2,4,6,11,14H,3,5,7-9H2
• InChI Key： AQUMROUGWVRZLQ-UHFFFAOYSA-N
• SMILES： OC1CCCN(CC2C=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.157

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 1-Pyridin-2-ylMethyl-piperidin-3-ol

Recent Advances in the Study of 1-Pyridin-2-ylMethyl-piperidin-3-ol (CAS: 200113-14-0) in Chemical Biology and Pharmaceutical Research

The compound 1-Pyridin-2-ylMethyl-piperidin-3-ol (CAS: 200113-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridine and piperidine moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 1-Pyridin-2-ylMethyl-piperidin-3-ol to enhance its binding affinity to specific neurotransmitter receptors. The researchers employed molecular docking and in vitro assays to demonstrate that derivatives of this compound exhibit promising activity as modulators of GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The study also reported improved pharmacokinetic properties, including enhanced blood-brain barrier permeability, which is critical for CNS-targeted therapies.

In addition to its CNS applications, 1-Pyridin-2-ylMethyl-piperidin-3-ol has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its efficacy against multidrug-resistant bacterial strains, particularly Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings position the compound as a potential scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

The synthetic pathways for 1-Pyridin-2-ylMethyl-piperidin-3-ol have also seen advancements. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact through green chemistry principles. The new method utilizes catalytic asymmetric hydrogenation, achieving enantiomeric excess of >98% while minimizing hazardous byproducts. This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates derived from this compound.

Ongoing clinical trials (as of Q2 2024) are evaluating derivatives of 1-Pyridin-2-ylMethyl-piperidin-3-ol for various indications. Phase I results for a Parkinson's disease candidate showed favorable safety profiles and preliminary evidence of dopaminergic neuron protection. Meanwhile, preclinical studies are investigating its potential in oncology, with early data suggesting synergistic effects when combined with existing chemotherapeutic agents. These diverse applications underscore the compound's versatility as a pharmacophore in modern drug discovery.

Future research directions for 1-Pyridin-2-ylMethyl-piperidin-3-ol include further exploration of its structure-activity relationships through computational modeling and high-throughput screening. The compound's unique chemical space offers opportunities for developing selective ligands targeting various biological pathways. As the pharmaceutical industry continues to face challenges in drug development efficiency, such multifunctional scaffolds are becoming increasingly valuable in the quest for novel therapeutics.